Cas no 895443-99-9 (N-(2E)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide)

• Product Name: N-(2E)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide
• CAS No: 895443-99-9
• MF: C₁₉H₁₉FN₂O₄S
• MW: 390.428567171097
• CID: 5903050
• PubChem ID: 18572680
• Update Time: 2025-10-29

N-(2E)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• WTEZUAQLYABAIP-XUTLUUPISA-N
• SR-01000020888-1
• SR-01000020888
• F2516-0363
• N-[(2E)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,3-dimethoxybenzamide
• (E)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,3-dimethoxybenzamide
• 895443-99-9
• N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2,3-dimethoxybenzamide
• AKOS024656021
• N-(2E)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide

• Inchi： 1S/C19H19FN2O4S/c1-24-10-9-22-14-8-7-12(20)11-16(14)27-19(22)21-18(23)13-5-4-6-15(25-2)17(13)26-3/h4-8,11H,9-10H2,1-3H3/b21-19-
• InChI Key： WTEZUAQLYABAIP-VZCXRCSSSA-N
• SMILES： C(/N=C1/N(CCOC)C2=CC=C(F)C=C2S/1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 390.10495643g/mol
• Monoisotopic Mass: 390.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.7Ų

Additional information on N-(2E)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide

Professional Introduction to Compound with CAS No. 895443-99-9 and Product Name: N-(2E)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide

Compound with the CAS number 895443-99-9 and the product name N-(2E)-6-fluoro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its benzothiazole core and dimethoxybenzamide moiety, contribute to its unique chemical properties and biological interactions.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, often incorporated into drugs due to its ability to interact with various biological targets. The presence of a fluoro substituent at the 6-position of the benzothiazole ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the (E) configuration of the double bond in the molecule influences its electronic properties and binding affinity to biological receptors.

The 2,3-dihydro portion of the benzothiazole ring suggests a reduced form of the heterocycle, which can affect the molecule's solubility and bioavailability. The (2-methoxyethyl) side chain at the 3-position introduces steric hindrance and potential hydrogen bonding capabilities, further modulating the compound's interactions with biological targets. The terminal dimethoxybenzamide group not only contributes to the molecule's overall charge distribution but also serves as a site for further functionalization or derivatization.

Recent research in pharmaceutical chemistry has highlighted the importance of fluorinated aromatic compounds in drug development. The fluorine atom's ability to modulate electronic properties and metabolic stability has been extensively studied. For instance, fluoro-substituted benzothiazoles have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier more effectively. The compound in question aligns with this trend, offering a potential lead for further development.

The dimethoxybenzamide moiety is another key structural feature that has been extensively explored in medicinal chemistry. This group is known for its role in enhancing binding affinity and selectivity towards certain biological targets. Studies have demonstrated that dimethoxybenzamides can act as potent inhibitors of enzymes involved in inflammatory pathways. This makes them particularly relevant in the development of anti-inflammatory drugs.

Current research efforts are focused on identifying novel heterocyclic compounds that exhibit dual functionality—targeting multiple pathways simultaneously. The compound with CAS No. 895443-99-9 fits this criterion well, as its structure suggests potential interactions with both enzyme and receptor targets. This dual-action approach has shown promise in preclinical studies for treating complex diseases such as cancer and autoimmune disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the benzothiazole core efficiently. The introduction of fluorine atoms often requires specialized methodologies to achieve regioselectivity and avoid unwanted side reactions.

In terms of pharmacokinetic properties, the compound's solubility profile is an important consideration for drug formulation. The presence of polar functional groups like hydroxyls and amides enhances water solubility, while lipophilic substituents improve membrane permeability. Balancing these properties is crucial for achieving optimal bioavailability and therapeutic efficacy.

Evaluation of this compound's biological activity has been conducted using various in vitro assays. Initial studies have shown promising results in inhibiting key enzymes associated with inflammatory responses. Additionally, preliminary toxicity studies suggest that the compound exhibits low systemic toxicity at therapeutic doses, making it a potentially safe candidate for further development.

The future direction of research on this compound includes optimizing its chemical structure for improved pharmacological activity and pharmacokinetic properties. Computational modeling techniques are being employed to predict how structural modifications will affect binding affinity and metabolic stability. These insights will guide synthetic efforts toward developing more potent and selective derivatives.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical applications. The compound with CAS No. 895443-99-9 represents an excellent example of how basic research can lead to novel therapeutic agents with significant clinical impact.